4-{[4-(tert-butyl)benzyl]sulfanyl}-N-methyl-6-(trifluoromethyl)-2-pyrimidinamine

• IUPAC Name: 4-[(4-tert-butylphenyl)methylsulfanyl]-N-methyl-6-(trifluoromethyl)pyrimidin-2-amine
• InChI: InChI=1S/C17H20F3N3S/c1-16(2,3)12-7-5-11(6-8-12)10-24-14-9-13(17(18,19)20)22-15(21-4)23-14/h5-9H,10H2,1-4H3,(H,21,22,23)
• InChI Key: NXMUYVAPJIKBFL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CSC2=NC(=NC(=C2)C(F)(F)F)NC
• Molecular Formula: C17H20F3N3S
• Molecular Weight: 355.4 g/mol

Description

The compound “4-{[4-(tert-butyl)benzyl]sulfanyl}-N-methyl-6-(trifluoromethyl)-2-pyrimidinamine” is a chemical compound with the molecular formula C17H20F3N3S and a molecular weight of 355.42. It is a derivative of benzyl mercaptan, which is commonly used as a ligand for synthesizing metal clusters.

Scientific Research Applications

Molecular Structure and Crystallography

Research on the structural characterization of related compounds has provided insights into their molecular arrangements and potential for further modifications. For instance, studies on bosentan monohydrate, a compound with similar structural features, have elucidated the dihedral angles between pyrimidine and benzene rings, offering a basis for understanding intermolecular interactions and supramolecular arrays in crystal structures (Kaur et al., 2012).

Polymer Science

The compound's derivatives have been investigated for their utility in synthesizing polymers with unique properties. For instance, the synthesis of poly(pyridine–imide)s with tert-butyl substituents has demonstrated the potential for creating materials with good thermal stability, solubility in polar solvents, and fluorescent properties due to the presence of rigid triphenylpyridine units and bulky substituents (Lu et al., 2014).

Catalysis

Research on sulfur-containing palladacycles derived from compounds with tert-butyl groups has explored their catalytic properties, demonstrating potential in various chemical reactions. Such studies have contributed to understanding the configurational stability and reactivity of these complexes, which could be leveraged in catalytic processes (Dupont et al., 2001).

Material Science and Engineering

The investigation of novel polyimides derived from aromatic diamine monomers with tert-butyl groups has revealed materials with excellent solubility, thermal stability, and optical properties. These materials have potential applications in electronics and optics due to their low dielectric constants and high transparency (Liu et al., 2015).

Organic Synthesis and Medicinal Chemistry

The synthesis and characterization of derivatives, such as those involving tert-butylsulfinyl and ketimines, have been pivotal in developing protected 1,2-amino alcohols, showcasing the versatility of these compounds in asymmetric synthesis and potential pharmaceutical applications (Tang et al., 2001).